N-(2-(2-furyl)-1-{[(4-methylphenyl)amino]carbonyl}vinyl)-4-nitrobenzamide

• IUPAC Name: N-[(E)-1-(furan-2-yl)-3-(4-methylanilino)-3-oxoprop-1-en-2-yl]-4-nitrobenzamide
• InChI: InChI=1S/C21H17N3O5/c1-14-4-8-16(9-5-14)22-21(26)19(13-18-3-2-12-29-18)23-20(25)15-6-10-17(11-7-15)24(27)28/h2-13H,1H3,(H,22,26)(H,23,25)/b19-13+
• InChI Key: RXUVPEBTABTSDR-CPNJWEJPSA-N
• Canonical SMILES: CC1=CC=C(C=C1)NC(=O)C(=CC2=CC=CO2)NC(=O)C3=CC=C(C=C3)[N+](=O)[O-]
• Isomeric SMILES: CC1=CC=C(C=C1)NC(=O)/C(=C\C2=CC=CO2)/NC(=O)C3=CC=C(C=C3)[N+](=O)[O-]
• Molecular Formula: C21H17N3O5
• Molecular Weight: 391.4 g/mol

Description

N-(2-(2-furyl)-1-{[(4-methylphenyl)amino]carbonyl}vinyl)-4-nitrobenzamide, also known as FAN, is a chemical compound that has gained attention in the scientific community due to its potential applications in cancer research. FAN is a small molecule that has been shown to inhibit the activity of a protein called BCL-2, which is important for the survival of cancer cells.

Scientific Research Applications

N-(2-(2-furyl)-1-{[(4-methylphenyl)amino]carbonyl}vinyl)-4-nitrobenzamide has been shown to have potential applications in cancer research due to its ability to inhibit the activity of BCL-2. BCL-2 is a protein that is overexpressed in many types of cancer and is important for the survival of cancer cells. Inhibition of BCL-2 can lead to apoptosis, or programmed cell death, of cancer cells. N-(2-(2-furyl)-1-{[(4-methylphenyl)amino]carbonyl}vinyl)-4-nitrobenzamide has been shown to be effective in inducing apoptosis in a number of different cancer cell lines, including breast cancer, colon cancer, and leukemia.

Mechanism of Action

The mechanism of action of N-(2-(2-furyl)-1-{[(4-methylphenyl)amino]carbonyl}vinyl)-4-nitrobenzamide involves its binding to the BH3-binding groove of BCL-2. This binding leads to a conformational change in BCL-2 that prevents it from interacting with other proteins that are important for cell survival. This ultimately leads to apoptosis of cancer cells.
Biochemical and Physiological Effects:
N-(2-(2-furyl)-1-{[(4-methylphenyl)amino]carbonyl}vinyl)-4-nitrobenzamide has been shown to have a number of biochemical and physiological effects. In addition to its ability to induce apoptosis in cancer cells, N-(2-(2-furyl)-1-{[(4-methylphenyl)amino]carbonyl}vinyl)-4-nitrobenzamide has been shown to inhibit the growth of tumors in animal models. N-(2-(2-furyl)-1-{[(4-methylphenyl)amino]carbonyl}vinyl)-4-nitrobenzamide has also been shown to have anti-inflammatory effects, which may be useful in the treatment of other diseases.

Advantages and Limitations for Lab Experiments

One advantage of N-(2-(2-furyl)-1-{[(4-methylphenyl)amino]carbonyl}vinyl)-4-nitrobenzamide for use in lab experiments is its specificity for BCL-2. This allows for targeted inhibition of BCL-2 without affecting other proteins that are important for cell survival. One limitation of N-(2-(2-furyl)-1-{[(4-methylphenyl)amino]carbonyl}vinyl)-4-nitrobenzamide is its low solubility in aqueous solutions, which can make it difficult to work with in certain experiments.

Future Directions

There are a number of future directions for N-(2-(2-furyl)-1-{[(4-methylphenyl)amino]carbonyl}vinyl)-4-nitrobenzamide research. One area of interest is the development of N-(2-(2-furyl)-1-{[(4-methylphenyl)amino]carbonyl}vinyl)-4-nitrobenzamide analogs that may have improved solubility and potency. Another area of interest is the use of N-(2-(2-furyl)-1-{[(4-methylphenyl)amino]carbonyl}vinyl)-4-nitrobenzamide in combination with other cancer therapies to improve their effectiveness. The use of N-(2-(2-furyl)-1-{[(4-methylphenyl)amino]carbonyl}vinyl)-4-nitrobenzamide in other diseases, such as autoimmune disorders, is also an area of potential future research.